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Compound of Interest

Compound Name: 6-Methyloctan-3-ol
CAS No.: 40225-75-0
Cat. No.: B14662420
Get Quote
. J

For Researchers, Scientists, and Drug Development Professionals

Introduction

6-Methyloctan-3-ol is a chiral secondary alcohol that has garnered interest primarily for its role
as a semiochemical, specifically as a pheromone in various insect species. Its chemical
structure and properties make it a subject of study in organic synthesis and chemical ecology.
This technical guide provides a comprehensive overview of 6-Methyloctan-3-ol, including its
chemical and physical properties, synthesis methodologies, spectral data for characterization,
and its known biological functions.

Chemical and Physical Properties

6-Methyloctan-3-ol is a nine-carbon branched-chain alcohol. Its fundamental properties are
summarized in the table below.[1][2][3][4]
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Property Value Reference
CAS Number 40225-75-0 [3]
Molecular Formula CoH200 [1][3]
Molecular Weight 144.25 g/mol [2][3]
IUPAC Name 6-methyloctan-3-ol [4]

Canonical SMILES

CCC(C)CCC(CC)O

[1]

MFYHIHFYDULUQP-

inChi Key UHFFFAOYSA-N 3]
Boiling Point 192.9 °C (estimate) [1]
Density 0.8321 g/cm? (estimate) [1]
XLogP3 3.1 [11[2]
Hydrogen Bond Donor Count 1 [1][2]
2:;3:[9% Bond Acceptor 1 (2]
Rotatable Bond Count 5 [1][2]

Synthesis

While specific, detailed experimental protocols for the synthesis of 6-Methyloctan-3-ol are not

readily available in public literature, a common and logical approach for the synthesis of such a

secondary alcohol is through a Grignard reaction.

Proposed Synthesis Route: Grignard Reaction

A plausible synthetic route involves the reaction of a Grignard reagent with an appropriate

aldehyde. For the synthesis of 6-methyloctan-3-ol, this could involve the reaction of

propylmagnesium bromide with 4-methylhexanal.

Reaction Scheme:

© 2026 BenchChem. All rights reserved.

2/9

Tech Support


https://www.guidechem.com/encyclopedia/6-methyloctan-3-ol-dic3179406.html
https://www.lookchem.com/ProductWholeProperty_LCPL3440992.htm
https://www.guidechem.com/encyclopedia/6-methyloctan-3-ol-dic3179406.html
https://pubchem.ncbi.nlm.nih.gov/compound/6R_-6-methyloctan-3-ol
https://www.guidechem.com/encyclopedia/6-methyloctan-3-ol-dic3179406.html
https://pubchem.ncbi.nlm.nih.gov/compound/6-Methyloctan-3-ol
https://www.lookchem.com/ProductWholeProperty_LCPL3440992.htm
https://www.guidechem.com/encyclopedia/6-methyloctan-3-ol-dic3179406.html
https://www.lookchem.com/ProductWholeProperty_LCPL3440992.htm
https://www.lookchem.com/ProductWholeProperty_LCPL3440992.htm
https://www.lookchem.com/ProductWholeProperty_LCPL3440992.htm
https://pubchem.ncbi.nlm.nih.gov/compound/6R_-6-methyloctan-3-ol
https://www.lookchem.com/ProductWholeProperty_LCPL3440992.htm
https://pubchem.ncbi.nlm.nih.gov/compound/6R_-6-methyloctan-3-ol
https://www.lookchem.com/ProductWholeProperty_LCPL3440992.htm
https://pubchem.ncbi.nlm.nih.gov/compound/6R_-6-methyloctan-3-ol
https://www.lookchem.com/ProductWholeProperty_LCPL3440992.htm
https://pubchem.ncbi.nlm.nih.gov/compound/6R_-6-methyloctan-3-ol
https://www.benchchem.com/product/b14662420/docs?utm_src=pdf-body#in-depth-technical-guide-6-methyloctan-3-ol-cas-40225-75-0
https://www.benchchem.com/product/b14662420/docs?utm_src=pdf-body#in-depth-technical-guide-6-methyloctan-3-ol-cas-40225-75-0
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b14662420?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Foundational & Exploratory

Check Availability & Pricing

General Experimental Protocol (Hypothetical)

Preparation of Grignard Reagent: In a flame-dried, three-necked flask equipped with a reflux
condenser, dropping funnel, and a nitrogen inlet, magnesium turnings are placed. A solution
of 1-bromopropane in anhydrous diethyl ether is added dropwise to initiate the reaction. The
mixture is stirred until the magnesium is consumed.

Grignard Reaction: The solution of 4-methylhexanal in anhydrous diethyl ether is added
dropwise to the freshly prepared Grignard reagent at O °C. The reaction mixture is then
allowed to warm to room temperature and stirred for several hours.

Work-up: The reaction is quenched by the slow addition of a saturated aqueous solution of
ammonium chloride. The organic layer is separated, and the aqueous layer is extracted with
diethyl ether. The combined organic extracts are washed with brine, dried over anhydrous
sodium sulfate, and the solvent is removed under reduced pressure.

Purification: The crude product is purified by fractional distillation or column chromatography
to yield pure 6-methyloctan-3-ol.

Starting Materials

Propyl Bromide

Synthesis Steps Final Product

mmm g 6-Methyloctan-3-ol

Propylmagnesium Bromide

Magnesium Grignard Reaction Aqueous Work-up Purification

Grignard Reagent Formation
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Click to download full resolution via product page

Caption: Hypothetical workflow for the synthesis of 6-Methyloctan-3-ol.

Spectral Data for Characterization
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While actual spectra are not publicly available, the expected spectral characteristics can be
predicted based on the structure of 6-Methyloctan-3-ol.

'H NMR Spectroscopy (Predicted)

The proton NMR spectrum of 6-Methyloctan-3-ol would be expected to show distinct signals
for the protons on the carbon bearing the hydroxyl group, the methyl protons, and the various
methylene protons in the alkyl chain. The chemical shifts would be influenced by the
electronegativity of the oxygen atom and the branching of the carbon chain.

3C NMR Spectroscopy (Predicted)

The carbon NMR spectrum would display nine distinct signals corresponding to the nine carbon
atoms in the molecule. The carbon attached to the hydroxyl group would appear in the
downfield region (typically 60-80 ppm).

Mass Spectrometry (Predicted)

The mass spectrum of 6-Methyloctan-3-ol would likely show a weak or absent molecular ion
peak at m/z 144. Common fragmentation patterns for alcohols include the loss of water (M-18)
and alpha-cleavage, leading to fragments from the loss of alkyl groups adjacent to the
hydroxyl-bearing carbon.

Infrared (IR) Spectroscopy (Predicted)

The IR spectrum would be characterized by a broad absorption band in the region of 3200-
3600 cm~1 corresponding to the O-H stretching vibration of the alcohol. Strong C-H stretching
vibrations would be observed in the 2850-3000 cm~1 region.

Biological Activity: Pheromonal Function

6-Methyloctan-3-ol is known to function as a pheromone in several species of ants,
particularly within the genus Myrmica.[5] Pheromones are chemical signals that trigger a
natural, innate behavioral response in another member of the same species.

Role in Myrmica Ants
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In Myrmica ants, Dufour's gland secretions, which can contain 6-Methyloctan-3-ol, are used
for various communication purposes, including trail marking and recognition.[5] The specific
behavioral responses elicited by 6-Methyloctan-3-ol can vary between species and even

between different social contexts within a colony.

Pheromone Perception and Signaling

The perception of pheromones like 6-Methyloctan-3-ol occurs in the antennae of the insect,
where specialized olfactory receptor neurons (ORNS) are housed. These neurons express
olfactory receptors (ORs) that bind to specific odorant molecules.

The binding of 6-Methyloctan-3-ol to its specific OR would initiate a signal transduction
cascade within the ORN. This typically involves the opening of ion channels, leading to
depolarization of the neuron and the generation of an action potential. This signal is then
transmitted to the antennal lobe of the insect's brain, where it is processed, leading to a specific

behavioral output.
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Caption: Generalized pheromone signaling pathway.
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Applications and Future Directions

The primary application of 6-Methyloctan-3-ol is in the field of chemical ecology, particularly in
studying the communication systems of ants. Understanding the role of this and other
pheromones can lead to the development of novel and species-specific pest management
strategies.

To date, there is no publicly available information to suggest that 6-Methyloctan-3-ol has been
investigated for applications in drug development. Its biological activity appears to be highly
specific to insect olfactory systems.

Future research could focus on:

» The enantioselective synthesis of the different stereoisomers of 6-Methyloctan-3-ol to
determine which enantiomer is biologically active.

e The identification and characterization of the specific olfactory receptors that bind to 6-
Methyloctan-3-ol in Myrmica and other insect species.

» Elucidation of the complete downstream signaling pathways activated by this pheromone.

Safety and Handling

Based on available safety data sheets for similar aliphatic alcohols, 6-Methyloctan-3-ol should
be handled with appropriate personal protective equipment, including safety glasses, gloves,
and a lab coat. It should be used in a well-ventilated area. It is expected to be a flammable
liquid.

Conclusion

6-Methyloctan-3-ol is a fascinating molecule with a defined role in the intricate world of insect
chemical communication. While much of its chemical and physical properties are understood,
further research is needed to fully elucidate its biological mechanism of action and to explore
its potential applications. The methodologies and data presented in this guide provide a
foundation for researchers and scientists working with this compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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